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Compound of Interest

Methyl 4-bromo-3-
Compound Name: )
methoxythiophene-2-carboxylate

Cat. No.: B026347

For Researchers, Scientists, and Drug Development Professionals

Introduction: Methyl 4-bromo-3-methoxythiophene-2-carboxylate is a substituted thiophene
derivative. Thiophenes are a class of heterocyclic compounds containing a five-membered ring
with one sulfur atom. They are of significant interest in medicinal chemistry and materials
science due to their diverse biological activities and electronic properties. This technical guide
provides a comprehensive overview of the physicochemical properties of Methyl 4-bromo-3-
methoxythiophene-2-carboxylate, along with available experimental data and a discussion of

its potential biological significance.

Physicochemical Properties

A summary of the key physicochemical properties of Methyl 4-bromo-3-methoxythiophene-2-
carboxylate is presented in the table below. These properties are essential for understanding
the compound's behavior in various chemical and biological systems.
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Property Value Source

Methyl 4-bromo-3-

Chemical Name methoxythiophene-2-
carboxylate
CAS Number 110545-67-0 [11[2113114]
Molecular Formula C7H7BrOsS [11[2]
Molecular Weight 251.10 g/mol [1]
Melting Point 73 °C Commercial Supplier Data
Boiling Point 300.0 £ 35.0 °C (Predicted) Commercial Supplier Data
Not specified (likely a solid at
Appearance
room temperature)
Solubility No data available

Synthesis and Characterization

While a specific, detailed experimental protocol for the synthesis of Methyl 4-bromo-3-
methoxythiophene-2-carboxylate is not readily available in peer-reviewed literature, the
synthesis of related substituted thiophenes typically involves multi-step reaction sequences.
These often include the construction of the thiophene ring followed by functional group
modifications such as bromination and methoxylation.

Hypothetical Synthetic Pathway:

A plausible synthetic route could start from a pre-functionalized thiophene precursor. For
instance, one could envision the bromination of a 3-methoxythiophene-2-carboxylate derivative
or the methoxylation of a 4-bromothiophene-2-carboxylate precursor. The precise reagents and
conditions would need to be optimized to ensure regioselectivity and good yields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[bldpharm.com]

e 4. METHYL 4-BROMO-3-METHOXYTHIOPHENE-2-CARBOXYLATE | 110545-67-0
[chemicalbook.com]

e To cite this document: BenchChem. [An In-depth Technical Guide to Methyl 4-bromo-3-
methoxythiophene-2-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b026347#physicochemical-properties-of-methyl-4-
bromo-3-methoxythiophene-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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